Cas no 2680719-35-9 (benzyl N-{1-(hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate)

• Product Name: benzyl N-{1-(hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate
• CAS No: 2680719-35-9
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5622797
• PubChem ID: 165928710
• Update Time: 2025-05-22

benzyl N-{1-(hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[1-(hydroxymethyl)cyclobutyl](thiophen-2-yl)methyl}carbamate
• 2680719-35-9
• EN300-28295810
• benzyl N-{1-(hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate

• Inchi： 1S/C18H21NO3S/c20-13-18(9-5-10-18)16(15-8-4-11-23-15)19-17(21)22-12-14-6-2-1-3-7-14/h1-4,6-8,11,16,20H,5,9-10,12-13H2,(H,19,21)
• InChI Key： UASDURLGPXEXKG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1(CO)CCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.8Ų

Additional information on benzyl N-{1-(hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate

Benzyl N-{1-(Hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate: A Comprehensive Overview

Benzyl N-{1-(Hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate, with the CAS number 2680719-35-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a benzyl group, a cyclobutane ring, and a thiophene moiety, has been the subject of extensive research due to its potential applications in drug discovery, polymer synthesis, and electronic materials.

The molecular structure of this compound is intriguing, as it combines several functional groups that contribute to its versatile properties. The benzyl group imparts aromatic stability, while the cyclobutane ring introduces strain and reactivity. The thiophene moiety, known for its aromaticity and electron-withdrawing properties, further enhances the compound's electronic characteristics. Recent studies have focused on leveraging these properties to develop novel materials with tailored functionalities.

One of the most promising applications of benzyl N-{1-(Hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate lies in its potential as a precursor for advanced polymers. Researchers have explored its ability to form high-performance polymers with improved mechanical strength and thermal stability. These polymers have shown potential in aerospace applications, where lightweight yet durable materials are highly sought after.

In the realm of drug discovery, this compound has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Its unique structure allows for the creation of compounds with specific pharmacokinetic profiles, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential in developing drugs targeting specific receptors, such as GPCRs, which are implicated in various diseases including cancer and neurodegenerative disorders.

The synthesis of benzyl N-{1-(Hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in the synthesis process. This has been a key focus area for researchers aiming to scale up production for industrial applications.

From an environmental standpoint, the biodegradability and toxicity of this compound have been rigorously studied. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices in its production and use.

In conclusion, benzyl N-{1-(Hydroxymethyl)cyclobutyl(thiophen-2-yl)methyl}carbamate stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile properties, and wide-ranging applications make it a compound of significant interest across multiple disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.